7-Chloro-4-methyl-2-(4-(methylsulfonyl)piperazin-1-yl)benzo[d]thiazole

• IUPAC Name: 7-chloro-4-methyl-2-(4-methylsulfonylpiperazin-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C13H16ClN3O2S2/c1-9-3-4-10(14)12-11(9)15-13(20-12)16-5-7-17(8-6-16)21(2,18)19/h3-4H,5-8H2,1-2H3
• InChI Key: KCQOAFFQKAABDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C13H16ClN3O2S2
• Molecular Weight: 345.9 g/mol

Description

7-Chloro-4-methyl-2-(4-(methylsulfonyl)piperazin-1-yl)benzo[d]thiazole is a chemical compound with potential applications in scientific research. It is a benzothiazole derivative that has been synthesized using various methods.

Scientific Research Applications

Catalysis and Synthesis

The compound has been utilized in catalytic applications, particularly in the synthesis of various heterocyclic derivatives. Khazaei et al. (2015) described the use of a related benzo[d]thiazole derivative as an efficient catalyst for the synthesis of 4H-pyran, pyranopyrazole, and pyrazolo[1,2-b]phthalazine derivatives in water, highlighting its role in promoting reactions in mild and neutral media with high yields (Khazaei et al., 2015).

Antimicrobial Properties

Studies have explored the antimicrobial potential of benzo[d]thiazole derivatives. Patel and Agravat (2007) synthesized various benzothiazole compounds, demonstrating significant antibacterial and antifungal activities. These compounds, including those with piperazine moieties, were effective against various pathogens, suggesting the potential of 7-Chloro-4-methyl-2-(4-(methylsulfonyl)piperazin-1-yl)benzo[d]thiazole in antimicrobial applications (Patel & Agravat, 2007).

Biological Activities

Several studies have focused on the synthesis of novel compounds containing the benzo[d]thiazole structure for various biological activities. Xia (2015) reported the synthesis of 1,3,4-thiadiazole amide compounds containing piperazine, showing inhibitory effects on certain bacterial strains and antiviral activity against tobacco mosaic virus (Xia, 2015).

Antiproliferative and Anti-HIV Activity

Al-Soud et al. (2010) synthesized N-{2-oxo-2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]}-(het)arenecarboxamides and evaluated them for antiproliferative activity against various human tumor cell lines. While some compounds showed remarkable effects on specific cell lines, no activity was observed against HIV-1 and HIV-2 (Al-Soud et al., 2010).